Cas no 51244-88-3 (1-{[(methylsulfanyl)acetyl]oxy}pyrrolidine-2,5-dione)

• Product Name: 1-{[(methylsulfanyl)acetyl]oxy}pyrrolidine-2,5-dione
• CAS No: 51244-88-3
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• CID: 1572123
• PubChem ID: 187830
• Update Time: 2025-04-21

1-{[(methylsulfanyl)acetyl]oxy}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{[(methylsulfanyl)acetyl]oxy}pyrrolidine-2,5-dione
• (2,5-dioxopyrrolidin-1-yl) 2-methylsulfanylacetate
• 51244-88-3
• Aceticc acid, 2-(methylthio)-, 2,5-dioxo-1-pyrrolidinyl ester
• SCHEMBL13236096
• Succinimidyl methylmercaptoacetate
• DTXSID70199253

• Inchi： 1S/C7H9NO4S/c1-13-4-7(11)12-8-5(9)2-3-6(8)10/h2-4H2,1H3
• InChI Key： JQUYACFIADHYOD-UHFFFAOYSA-N
• SMILES： S(C)CC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 203.02527
• Monoisotopic Mass: 203.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 302.6°C at 760 mmHg
• Flash Point: 136.8°C
• Refractive Index: 1.556
• PSA: 63.68